3-(2-(Dimethylamino)ethyl)benzoic acid
Overview
Description
3-(2-(Dimethylamino)ethyl)benzoic acid is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.246. The purity is usually 95%.
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Scientific Research Applications
Polymorphism Studies
3-(2-(Dimethylamino)ethyl)benzoic acid has been explored for its polymorphism characteristics. A study by Aakeröy, Desper, and Levin (2005) explored two new polymorphs of 4-(N,N-dimethylamino)benzoic acid resulting from cocrystallization with a mixture of 3-(N,N-dimethylamino)benzoic acid. This research highlights the compound's potential in forming dimeric acid-acid motifs and its role in crystallography (Aakeröy, Desper, & Levin, 2005).
Anion Recognition
The compound has been utilized in anion recognition studies. Hou and Kobiro (2006) reported that commercially available 4-(N,N-dimethylamino)benzoic acid showed remarkable affinity and selectivity to divalent anions HPO4^2− and SO4^2−. This demonstrates the potential use of this compound in anion detection and separation processes (Hou & Kobiro, 2006).
Synthesis and Characterization
The synthesis process of related compounds, such as p-(Dimethylamino)-benzoic acid, has been a subject of research. Xie Chuan (2005) synthesized this compound using Ag2O as a catalyst, highlighting a method potentially applicable to this compound (Xie Chuan, 2005).
Organometallic Chemistry
Research by Englert et al. (1999) investigated the treatment of [(R)-{a-(dimethylamino)ethyl}-η6-benzene]Cr(CO)3 with esters of chloroformic acid, leading to stereoselective substitution. This study shows the relevance of this compound in developing new organometallic compounds (Englert et al., 1999).
HIV-1 Maturation Inhibitors
Swidorski et al. (2016) reported on the development of structure-activity relationship for C-28 amides based on C-3 benzoic acid-modified triterpenoids. The study highlighted the potential of this compound derivatives as HIV-1 maturation inhibitors (Swidorski et al., 2016).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that the compound can be used to quantify the activity of peroxidase and manganese peroxidase , suggesting that these enzymes could be potential targets.
Mode of Action
It is suggested that the compound interacts with its targets, possibly peroxidase and manganese peroxidase, to bring about changes in their activity
Biochemical Pathways
Given its potential interaction with peroxidase and manganese peroxidase , it might influence pathways involving these enzymes. Peroxidases play a crucial role in various biological processes, including the breakdown of peroxides, detoxification, and signal transduction.
Result of Action
Its ability to quantify the activity of peroxidase and manganese peroxidase suggests that it may influence processes regulated by these enzymes .
Properties
IUPAC Name |
3-[2-(dimethylamino)ethyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2/c1-12(2)7-6-9-4-3-5-10(8-9)11(13)14/h3-5,8H,6-7H2,1-2H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCCBSEKACDQECY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCC1=CC(=CC=C1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
885042-87-5 |
Source
|
| Record name | 3-(2-(dimethylamino)ethyl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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